Cas no 111219-05-7 (2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-)

• Product Name: 2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-
• CAS No: 111219-05-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1196681
• PubChem ID: 13950345
• Update Time: 2025-04-20

2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 2,7(1H,3H)-Naphthalenedione, hexahydro-4a-(hydroxymethyl)-, trans-
• 4a-(hydroxymethyl)-3,4,5,6,8,8a-hexahydro-1H-naphthalene-2,7-dione
• 111219-05-7
• DTXSID20553109
• 4a-(Hydroxymethyl)hexahydronaphthalene-2,7(1H,3H)-dione

• Inchi： 1S/C11H16O3/c12-7-11-3-1-9(13)5-8(11)6-10(14)2-4-11/h8,12H,1-7H2
• InChI Key： YUCXGPJBEBIQBF-UHFFFAOYSA-N
• SMILES： OCC12CCC(CC1CC(CC2)=O)=O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37